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Compound of Interest

Compound Name: 3-Methoxybutyl Thioglycolate

CAS No.: 27431-39-6

Cat. No.: B1589154

Get Quote

CAS No: 27431-39-6 | Formula: C₇H₁₄O₃S | Synonyms: Thioglycolic acid 3-methoxybutyl ester;

3-Methoxybutyl mercaptoacetate[1][2][3]

Executive Summary & Chemical Identity
3-Methoxybutyl Thioglycolate is a specialized mercapto-ester used primarily as a chain

transfer agent in radical polymerization and as a high-purity intermediate in the synthesis of

sulfur-containing pharmaceutical compounds.[1][3] Unlike simple thioglycolates (e.g., methyl

thioglycolate), the 3-methoxybutyl moiety imparts unique lipophilicity and solubility profiles,

making it critical for modifying hydrophobic drug carriers and polymer conjugates.[1][3]

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic

understanding of the compound's reactivity, toxicology, and handling requirements for research

and drug development environments.[3]

Physicochemical Characterization Table
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Property Value Context for Researchers

Physical State
Liquid, Colorless to Light

Yellow

Yellowing indicates oxidation

(disulfide formation).[1][3]

Boiling Point ~252°C (760 mmHg)

High boiler; low volatility

reduces inhalation risk

compared to lower esters.

Flash Point ~126°C - 137°C
Class IIIB Combustible Liquid;

requires heating to ignite.[3]

Density 1.05 – 1.08 g/cm³

Slightly denser than water;

sinks in aqueous biphasic

washes.

Solubility
Organic Solvents (High), Water

(Low)

Extractable into DCM or Ethyl

Acetate during workup.[3]

Refractive Index 1.457 – 1.460
Useful for purity verification

inline.

Reactivity High (Thiol group)

Air Sensitive: Oxidizes to

disulfide. Metal Sensitive:

Forms colored complexes with

Fe/Cu.[3]

Hazard Profiling & Toxicology
GHS Classification & Mechanism of Toxicity
While less volatile than lower molecular weight thiols, 3-Methoxybutyl Thioglycolate presents

specific contact hazards driven by the nucleophilic sulfhydryl (-SH) group.[1][3]

Skin & Eye Irritation (Category 2/2A): The free thiol group is a potent nucleophile that can

react with keratin disulfide bridges in the skin and cornea, leading to structural damage and

inflammation.[3]

Skin Sensitization (Potential): Like all thioglycolates, this ester is a potential hapten.[3] It can

bind to skin proteins via disulfide exchange, triggering a T-cell mediated immune response
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(Allergic Contact Dermatitis).[1][3]

Aquatic Toxicity (Chronic Category 4): Limited water solubility implies persistence in

sediment if released.[3]

Molecular Reactivity & Stability
The primary instability mechanism is Oxidative Dimerization.[3] Upon exposure to atmospheric

oxygen, two molecules of the thiol condense to form a disulfide, releasing water.[3] This

reaction is accelerated by trace metals (Fe, Cu) and basic pH.[3]

Prevention Strategy
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Figure 1: Oxidative degradation pathway of 3-Methoxybutyl Thioglycolate. Prevention

requires inert atmosphere storage.[2][3][4]

Operational Protocols for Research
A. Storage & Handling

Inert Atmosphere: Must be stored under Nitrogen or Argon.[3] The headspace in opened

bottles should be purged immediately after use to prevent titer loss.[3]

Temperature: Store at 2–8°C to retard hydrolysis and oxidation.

Material Compatibility:
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Compatible: Borosilicate glass, Stainless Steel (316L), PTFE (Teflon), HDPE.[3]

Incompatible: Carbon steel (iron causes purple/red coloration), Rubber (swelling), PVC.[3]

B. Experimental Usage (Synthesis)
When using as a reagent in drug synthesis (e.g., thio-Michael addition or disulfide bridge

formation):

Degassing: All solvents used in the reaction must be degassed (sparged with inert gas) to

prevent immediate consumption of the thiol by dissolved oxygen.[3]

Quenching: Unreacted thiol can be quenched with dilute hydrogen peroxide (oxidizes to

disulfide) or bleach (oxidizes to sulfonate), but bleach is exothermic and should be added

slowly to an ice-cooled mixture.[3]

C. Emergency Response & Spill Cleanup
Do NOT wash into drains. The ester is toxic to aquatic life with long-lasting effects.[1][3]

Evacuate & Ventilate: Remove ignition sources (though flash point is high, vapors can

travel).[3]

Neutralization (The "Oxidative Kill"):

Prepare a solution of 5% Sodium Hypochlorite (Bleach) or 10% Calcium Hypochlorite.[3]

Cover the spill with an inert absorbent (vermiculite/sand).[3]

Gently pour the oxidant solution over the absorbent.[3] Note: This converts the odorous

thiol into the odorless sulfonate.

Disposal: Collect as hazardous chemical waste (Sulfur-containing organic).[3]

Drug Development Applications
Polymer Therapeutics (Chain Transfer Agent)
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In the synthesis of poly(lactic-co-glycolic acid) (PLGA) or acrylate-based drug delivery systems,

3-Methoxybutyl Thioglycolate acts as a chain transfer agent (CTA).[1][3]

Mechanism: The thiol hydrogen is abstracted by the growing polymer radical, terminating the

chain and initiating a new one.[3]

Benefit: The "3-methoxybutyl" tail provides a specific lipophilic end-group that can improve

the compatibility of the polymer with hydrophobic drugs, enhancing encapsulation efficiency

compared to standard alkyl thiols.[1][3]

Thiol-Linker Synthesis
Used to introduce a "masked" or reactive thiol handle onto small molecules.[1][3] The ester

group can be hydrolyzed under controlled basic conditions (LiOH/MeOH) to release the free

acid if needed, or the thiol can react with maleimide-functionalized proteins for antibody-drug

conjugates (ADCs).[1][3]

Safety Decision Framework
The following decision tree outlines the logical flow for handling this compound in a laboratory

setting.
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Handling 3-Methoxybutyl Thioglycolate

Is the operation inside a Fume Hood?

STOP: Move to Fume Hood.
Respiratory Hazard.

No

Is the process < 100°C?

Yes

Use Closed System + Blast Shield.
Flash Point Risk.

No

Is the material colored (Yellow/Pink)?

Yes

Check Purity (NMR/Titration).
Likely Oxidized.

Yes

Proceed with Standard PPE:
Nitrile Gloves + Goggles + Lab Coat

No (Colorless)

Disposal:
Segregated Solvent Waste (Thiol)

Click to download full resolution via product page

Figure 2: Operational decision tree for safe laboratory handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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